2-(2-{[(4-chlorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]acetamide

• IUPAC Name: 2-[2-[(4-chlorophenyl)methylsulfanyl]-5-(hydroxymethyl)imidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C21H22ClN3O2S/c1-15-2-4-16(5-3-15)10-23-20(27)12-25-19(13-26)11-24-21(25)28-14-17-6-8-18(22)9-7-17/h2-9,11,26H,10,12-14H2,1H3,(H,23,27)
• InChI Key: KQGKUHFUNJKWKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C(=CN=C2SCC3=CC=C(C=C3)Cl)CO
• Molecular Formula: C21H22ClN3O2S
• Molecular Weight: 415.9 g/mol
• CAS No.: 921875-41-4

Description

The compound 2-(2-{[(4-chlorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]acetamide features a 1H-imidazole core substituted at position 2 with a [(4-chlorophenyl)methyl]sulfanyl group and at position 5 with a hydroxymethyl group. The acetamide moiety is N-substituted with a (4-methylphenyl)methyl group.

Biological Activity

The compound 2-(2-{[(4-chlorophenyl)methyl]sulfanyl}-5-(hydroxymethyl)-1H-imidazol-1-yl)-N-[(4-methylphenyl)methyl]acetamide , also known by its CAS number 921886-47-7 , is a novel imidazole derivative that has garnered attention for its potential biological activities. This article reviews the compound's biological properties, mechanisms of action, and therapeutic potentials based on diverse research findings.

• Molecular Formula : C$_{20}$H$_{20}$ClN$_3$O$_2$S
• Molecular Weight : 401.9 g/mol
• Structure : The compound features a sulfenyl group attached to a hydroxymethyl-substituted imidazole ring, which is significant for its biological activity.

Antimicrobial Activity

Research indicates that imidazole derivatives have broad-spectrum antimicrobial properties. A study demonstrated that compounds similar to the target molecule exhibited significant antibacterial activity against various strains, including Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values ranging from 31.25 to 62.5 µg/mL . This suggests that the compound may possess similar antimicrobial efficacy.

Anticancer Potential

The structural characteristics of this compound suggest potential anticancer activity. Compounds with imidazole rings have been noted for their ability to inhibit key cellular processes in cancer cells. For instance, related imidazole derivatives have been shown to induce apoptosis in cancer cell lines by disrupting mitotic processes and promoting cell cycle arrest .

Enzyme Inhibition

One of the notable mechanisms of action for compounds in this class includes the inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis and repair. Inhibitors of DHFR can effectively reduce the proliferation of cancer cells by limiting nucleotide synthesis, leading to cell death . The target compound's structure may allow it to interact similarly with DHFR or other critical enzymes involved in cancer progression.

Study 1: Antibacterial Efficacy

A recent study evaluated the antibacterial properties of a series of imidazole derivatives, including those structurally related to our compound. The study found that these compounds effectively inhibited bacterial growth, with specific emphasis on their mechanism involving disruption of bacterial cell wall synthesis .

Study 2: Anticancer Activity

In another investigation focused on anticancer activity, a related imidazole compound was administered to various cancer cell lines. Results indicated significant cytotoxic effects correlated with increased apoptosis markers and reduced cell viability . These findings support the hypothesis that our target compound may exhibit similar anticancer properties.

Data Table: Biological Activities Summary

Activity Type	Observed Effect	Reference
Antimicrobial	MIC: 31.25 - 62.5 µg/mL
Anticancer	Induces apoptosis in cancer cells
Enzyme Inhibition	Potential DHFR inhibition

Comparison with Similar Compounds

Structural Differences and Implications

Compound Name / ID	Core Structure	Position 2 Substituent	Position 5 Substituent	Acetamide N-Substituent	Key Structural Notes
Target Compound	1H-imidazole	[(4-Chlorophenyl)methyl]sulfanyl	Hydroxymethyl	(4-Methylphenyl)methyl	Hydrophilic hydroxymethyl enhances solubility .
N-(4-Chlorophenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide	1H-imidazole	[(4-Chlorophenyl)methyl]sulfanyl	Phenyl	4-Chlorophenyl	Phenyl at position 5 increases lipophilicity; methyl on imidazole alters steric effects.
2-Chloro-N-[1-(4-chlorophenyl)-3-cyano-1H-pyrazol-5-yl]acetamide	Pyrazole	Chlorophenyl	Cyano	Chlorophenyl	Pyrazole core vs. imidazole; cyano group may influence electronic properties.
N-{4-[(2-{[(4-Chlorophenyl)methyl]sulfanyl}-4,5-dihydroimidazol-1-yl)sulfonyl]phenyl}acetamide	4,5-Dihydroimidazole	[(4-Chlorophenyl)methyl]sulfanyl	–	Sulfonyl-linked phenyl	Partially saturated imidazole reduces aromaticity; sulfonyl bridge affects metabolic stability.
5-Nitroimidazole derivatives (e.g., )	5-Nitroimidazole	Phenylsulfonylmethyl	Nitro	Variable	Nitro group confers redox activity but raises mutagenicity concerns.

Pharmacokinetic Properties

• Solubility : The hydroxymethyl group in the target compound enhances water solubility compared to nitro () or phenyl () substituents, which may improve oral absorption .